Cas no 41607-20-9 ((-)-pinoresinol 4-O-beta-D-glucopyranoside)

(-)-pinoresinol 4-O-beta-D-glucopyranoside structure
41607-20-9 structure
Product Name:(-)-pinoresinol 4-O-beta-D-glucopyranoside
CAS No:41607-20-9
MF:C26H32O11
MW:520.525689125061
CID:2078355
PubChem ID:11168362
Update Time:2025-04-21

(-)-pinoresinol 4-O-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • (-)-pinoresinol 4-O-beta-D-glucopyranoside
    • (+)-pinoresinol 4'-O-beta-D-glucopyranoside
    • (+)-pinoresinol 4-O-beta-D-glucopyranoside
    • (+)-pinoresinol mono-beta-D-glucopyranoside
    • (+)-pinoresinol O-(beta-D-gucopyranoside)
    • (+)-Pinoresinol O-beta-D-glucopyranoside
    • (+)-pinoresinol-4'-beta-
    • (+)-pinoresinol-4'-O-beta-D-glucopyranoside
    • (+)-pinoresinol-O-beta-D-glucopyranoside
    • (-)-Pinoresinol 4-O-glucoside
    • [ "" ]
    • (+)-Pinoresinol-beta-D-glucoside
    • MLS000876969
    • SMR000440667
    • (-)-Pinoresinol O-beta-D-glucopyranoside
    • 24404-49-7
    • D85072
    • (2S,3R,4S,5S,6R)-2-[4-[(3R,3aS,6R,6aS)-3-(4-hydroxy-3-methoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-6-yl]-2-methoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
    • AKOS040762633
    • C17529
    • Q27155117
    • HY-N0946
    • 41607-20-9
    • FS-6845
    • (-)-pinoresinol glucoside
    • CHEBI:81162
    • CS-0016079
    • Epipinoresinol-4-O-beta-D-glucoside
    • CHEMBL573336
    • Inchi: 1S/C26H32O11/c1-32-18-7-12(3-5-16(18)28)24-14-10-35-25(15(14)11-34-24)13-4-6-17(19(8-13)33-2)36-26-23(31)22(30)21(29)20(9-27)37-26/h3-8,14-15,20-31H,9-11H2,1-2H3/t14-,15-,20-,21-,22+,23-,24+,25+,26-/m1/s1
    • InChI Key: QLJNETOQFQXTLI-JKUDBEEXSA-N
    • SMILES: O1C[C@H]2[C@H](C3C=CC(=C(C=3)OC)O)OC[C@H]2[C@@H]1C1C=CC(=C(C=1)OC)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

  • Exact Mass: 520.19400
  • Monoisotopic Mass: 520.19446183g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 7
  • Complexity: 741
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.258
  • Topological Polar Surface Area: 157Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.418±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 752.5±60.0 °C at 760 mmHg
  • Flash Point: 408.9±32.9 °C
  • Solubility: Very slightly soluble (0.42 g/l) (25 º C),
  • PSA: 156.53000
  • LogP: 0.66330
  • Vapor Pressure: 0.0±2.6 mmHg at 25°C

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